2-(4-(Ethylthio)phenyl)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-(4-ethylsulfanylphenyl)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C20H24N2OS/c1-2-24-19-10-8-17(9-11-19)16-20(23)22-14-12-21(13-15-22)18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3
• InChI Key: KYGRFBSRIBHKLS-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

2-(4-(Ethylthio)phenyl)-1-(4-phenylpiperazin-1-yl)ethanone, also known as EPE, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to a class of compounds known as phenylpiperazines, which have been shown to have a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In

Scientific Research Applications

Electrochemical Synthesis

A study by Nematollahi and Amani (2011) introduced an electrochemical method for synthesizing new phenylpiperazine derivatives, including those similar to 2-(4-(Ethylthio)phenyl)-1-(4-phenylpiperazin-1-yl)ethanone. This approach utilizes cyclic voltammetry and controlled-potential coulometry methods, highlighting a facile and environmentally friendly route for compound synthesis in aqueous solutions with high atom economy and safe waste under ambient conditions (Nematollahi & Amani, 2011).

Structural Characterization

Karczmarzyk and Malinka (2008) conducted X-ray analysis on analgesic isothiazolopyridines of Mannich base type, which share structural similarities with 2-(4-(Ethylthio)phenyl)-1-(4-phenylpiperazin-1-yl)ethanone. Their work provided insights into the molecular packing and hydrogen bonding interactions, contributing to our understanding of how structural features correlate with biological activity (Karczmarzyk & Malinka, 2008).